molecular formula C8H7ClF3N B8389468 Pyridine, 3-(chloromethyl)-2-methyl-4-(trifluoromethyl)-

Pyridine, 3-(chloromethyl)-2-methyl-4-(trifluoromethyl)-

Cat. No.: B8389468
M. Wt: 209.59 g/mol
InChI Key: PADPSNPMADDWCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pyridine, 3-(chloromethyl)-2-methyl-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C8H7ClF3N and its molecular weight is 209.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyridine, 3-(chloromethyl)-2-methyl-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyridine, 3-(chloromethyl)-2-methyl-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7ClF3N

Molecular Weight

209.59 g/mol

IUPAC Name

3-(chloromethyl)-2-methyl-4-(trifluoromethyl)pyridine

InChI

InChI=1S/C8H7ClF3N/c1-5-6(4-9)7(2-3-13-5)8(10,11)12/h2-3H,4H2,1H3

InChI Key

PADPSNPMADDWCN-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CC(=C1CCl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Hydroxymethyl-2-methyl-4-trifluoromethylpyridine from step 1 above was converted to the chloride using the procedure given in step 2 of Example 3. The crude 3-chloromethyl-2-methyl-4-trifluoromethylpyridine was purified by pressurized silica gel column chromatography using 95:5 hexane:EtOAc as eluant. 3-Chloromethyl-2-methyl-4-trifluoromethylpyridine was obtained as a white solid (TLC Rf = 0.45 (9:1 hexane:EtOAc)).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.